Cas no 21731-56-6 (4-methanesulfonyl-2-nitroaniline)

4-Methanesulfonyl-2-nitroaniline is a nitro-substituted aniline derivative featuring a methanesulfonyl functional group. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty dyes. The presence of both electron-withdrawing nitro and methanesulfonyl groups enhances its reactivity in electrophilic substitution and coupling reactions, making it valuable for constructing complex molecular frameworks. Its well-defined structure and stability under controlled conditions ensure consistent performance in synthetic applications. The compound is typically handled under standard laboratory precautions due to its potential sensitivity to heat and light.
4-methanesulfonyl-2-nitroaniline structure
21731-56-6 structure
Product Name:4-methanesulfonyl-2-nitroaniline
CAS No:21731-56-6
MF:C7H8N2O4S
MW:216.214420318604
MDL:MFCD00718367
CID:259403
PubChem ID:89024
Update Time:2025-06-09

4-methanesulfonyl-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

    • 4-(Methylsulfonyl)-2-nitroaniline
    • 4-methylsulfonyl-2-nitroaniline
    • Benzenamine,4-(methylsulfonyl)-2-nitro-
    • 1-Amino-4-methylsulphonyl-2-nitrobenzene
    • 2-nitro-4-methylsulphonylaniline
    • 4-Mesyl-2-nitroaniline
    • 4-methanesulfonyl-2-nitro-aniline
    • 4-Methansulfonyl-2-nitro-anilin
    • 4-methylsulphonyl-2-nitroaniline
    • F0865-0001
    • 4-Amino-3-nitrophenyl methyl sulfone
    • Benzenamine, 4-(methylsulfonyl)-2-nitro-
    • 4-methanesulfonyl-2-nitroaniline
    • 4-(methylsulphonyl)-2-nitroaniline
    • 4-(methylsulfonyl)-2-nitrophenylamine
    • PubChem22982
    • 2-Nitroaniline-4-methylsulfone
    • Jsp004419
    • Jsp004420
    • 4-methylsulfonyl-2-nitro-aniline
    • NDZFWKZHVAUUTN-UHFFFAOYSA-N
    • 4-methylsulfonyl-2-nitrophenylamine
    • 21731-56-6
    • EINECS 244-550-1
    • AC-2714
    • 4-methanesulfonyl-2-nitro-phenylamine
    • MFCD00718367
    • PS-5967
    • NS00026952
    • AE-641/00784032
    • SY002643
    • AKOS002313034
    • 4-(methylsulfonyl)-2-nitrobenzenamine;4-(Methylsulfonyl)-2-nitroaniline
    • J-014259
    • WAA73156
    • A24526
    • DTXSID2066727
    • FT-0649920
    • SCHEMBL913390
    • 1-amino-4-methylsulfonyl-2-nitrobenzene
    • STK874294
    • MDL： MFCD00718367
    • Inchi： 1S/C7H8N2O4S/c1-14(12,13)5-2-3-6(8)7(4-5)9(10)11/h2-4H,8H2,1H3
    • InChI Key： NDZFWKZHVAUUTN-UHFFFAOYSA-N
    • SMILES： S(C)(C1C=CC(=C(C=1)[N+](=O)[O-])N)(=O)=O

Computed Properties

  • Exact Mass: 216.02000
  • Monoisotopic Mass: 216.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 114

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.487±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 201-203 ºC
  • Boiling Point: 463.3℃ at 760 mmHg
  • Flash Point: 234℃
  • Refractive Index: 1.601
  • Solubility: Slightly soluble (1.2 g/l) (25 º C),
  • PSA: 114.36000
  • LogP: 2.76570
  • Vapor Pressure: No data available

4-methanesulfonyl-2-nitroaniline Security Information

4-methanesulfonyl-2-nitroaniline Customs Data

  • HS CODE：2921420090
  • Customs Data：

    China Customs Code:

    2921420090

    Overview:

    2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-methanesulfonyl-2-nitroaniline Pricemore >>

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4-methanesulfonyl-2-nitroaniline Production Method

4-methanesulfonyl-2-nitroaniline Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:21731-56-6)4-methanesulfonyl-2-nitroaniline
Order Number:A24526
Stock Status:in Stock
Quantity:25g/10g/1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:17
Price ($):896.0/373.0/179.0/538.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:21731-56-6)4-methanesulfonyl-2-nitroaniline
A24526
Purity:99%/99%/99%/99%
Quantity:25g/10g/1g/5g
Price ($):896.0/373.0/179.0/538.0
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